Cas no 1123-61-1 (3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 1123-61-1
• MF: C₅H₃Cl₂NO₂
• MW: 179.988819360733
• MDL: MFCD00830725
• CID: 155715
• PubChem ID: 14293
• Update Time: 2025-04-19

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-1-methyl-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,3,4-dichloro-1-methyl-
• 2,3-DICHLORO-N-METHYLMALEIMIDE
• 3,4-dichloro-1-methylpyrrole-2,5-dione
• 2,3,5-TRINITROTOLUENE
• 2,3-Dichlor-N-methylmaleinimid
• 2,3-Dichloro-N-methylmaleinimide
• 3,4-dichloro-1-methylmaleimide
• 3,4-dichloro-N-methylmaleimide
• Dichloro-N-methylmaleimide
• Maleimide,dichloro-N-methyl
• N-Methyl-2,3-dichloromaleimide
• N-Methyl-3,4-dichloromaleimide
• N-Methyldichloromaleimide
• n-Methyl-dichloromaleinimide
• 3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CS-0242921
• NSC 222494
• NSC-222494
• NS00023629
• Maleimide,3-dichloro-N-methyl-
• 2,3-dichloro N-methylmaleimide
• 1123-61-1
• J-200153
• EN300-2568223
• Z1255372921
• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-methyl-
• SCHEMBL407513
• FT-0609572
• BRN 0127988
• 3,4-dichloro-1-methyl-pyrrole-2,5-dione
• WLZ3276
• PYOLPWAVSYVLMM-UHFFFAOYSA-N
• D5ARQ6B32V
• MALEIMIDE, 2,3-DICHLORO-N-METHYL-
• N-Methyldichloromaleinimide
• DTXSID80149981
• 1H-Pyrrole-2, 3,4-dichloro-1-methyl-
• AKOS016014031
• A21078
• NSC222494
• MFCD00830725
• Maleimide, dichloro-N-methyl-
• G51032
• DB-041080

• MDL： MFCD00830725
• Inchi： 1S/C5H3Cl2NO2/c1-8-4(9)2(6)3(7)5(8)10/h1H3
• InChI Key： PYOLPWAVSYVLMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C)C1=O)=O)Cl

Computed Properties

• Exact Mass: 178.95400
• Monoisotopic Mass: 178.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85 ºC
• Boiling Point: 205.7±40.0 ºC (760 Torr),
• Flash Point: 78.2±27.3 ºC,
• Refractive Index: 1.6100 (estimate)
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 37.38000
• LogP: 0.61210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds